Cas no 10198-75-1 (6-hydroxy-5-methyl-2-(pyridin-2-yl)-3,4-dihydropyrimidin-4-one)

• Product Name: 6-hydroxy-5-methyl-2-(pyridin-2-yl)-3,4-dihydropyrimidin-4-one
• CAS No: 10198-75-1
• MF: C₁₀H₉N₃O₂
• MW: 203.197361707687
• MDL: MFCD18843876
• CID: 4567926
• PubChem ID: 63613272
• Update Time: 2025-05-23

6-hydroxy-5-methyl-2-(pyridin-2-yl)-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-hydroxy-5-methyl-2-(pyridin-2-yl)-3,4-dihydropyrimidin-4-one
• 4(3H)-Pyrimidinone, 6-hydroxy-5-methyl-2-(2-pyridinyl)-

• MDL： MFCD18843876
• Inchi： 1S/C10H9N3O2/c1-6-9(14)12-8(13-10(6)15)7-4-2-3-5-11-7/h2-5H,1H3,(H2,12,13,14,15)
• InChI Key： FONVMUAAGGNQEH-UHFFFAOYSA-N
• SMILES： C1(C2=NC=CC=C2)=NC(O)=C(C)C(=O)N1

Computed Properties

• Exact Mass: 203.069477g/mol
• Monoisotopic Mass: 203.069477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 203.2g/mol
• XLogP3: 0.4
• Topological Polar Surface Area: 74.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridinylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines

Additional information on 6-hydroxy-5-methyl-2-(pyridin-2-yl)-3,4-dihydropyrimidin-4-one

Research Brief on 6-hydroxy-5-methyl-2-(pyridin-2-yl)-3,4-dihydropyrimidin-4-one (CAS: 10198-75-1)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of pyrimidinone derivatives, particularly 6-hydroxy-5-methyl-2-(pyridin-2-yl)-3,4-dihydropyrimidin-4-one (CAS: 10198-75-1), as promising scaffolds for drug development. This compound has garnered attention due to its unique structural features and potential therapeutic applications, particularly in the context of anti-inflammatory and antimicrobial agents. The following brief synthesizes the latest research findings on this molecule, focusing on its synthesis, biological activity, and mechanistic insights.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 6-hydroxy-5-methyl-2-(pyridin-2-yl)-3,4-dihydropyrimidin-4-one, emphasizing its efficient production via a one-pot multicomponent reaction involving pyridine-2-carboxaldehyde, urea, and ethyl acetoacetate. The researchers optimized reaction conditions to achieve a yield of 78%, with the product characterized using NMR, IR, and mass spectrometry. The study also noted the compound's stability under physiological conditions, making it a viable candidate for further pharmacological evaluation.

In terms of biological activity, recent in vitro assays have demonstrated the compound's potent inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme in inflammatory pathways. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported an IC50 value of 1.2 µM for COX-2 inhibition, outperforming several reference compounds. Molecular docking simulations revealed that the pyridin-2-yl and dihydropyrimidin-4-one moieties form critical hydrogen bonds with active-site residues, explaining its high affinity. These findings suggest potential applications in treating inflammatory disorders such as rheumatoid arthritis.

Additionally, antimicrobial screening against Gram-positive bacteria (e.g., Staphylococcus aureus) showed a minimum inhibitory concentration (MIC) of 8 µg/mL, as documented in a 2023 European Journal of Pharmaceutical Sciences article. The compound's mechanism appears to involve disruption of bacterial cell wall synthesis, supported by electron microscopy data showing morphological changes in treated cells. Researchers hypothesize that the hydroxyl group at position 6 enhances membrane permeability, contributing to its broad-spectrum activity.

Despite these promising results, challenges remain in optimizing the pharmacokinetic profile of 6-hydroxy-5-methyl-2-(pyridin-2-yl)-3,4-dihydropyrimidin-4-one. A 2024 preclinical study noted limited oral bioavailability (∼15%) due to first-pass metabolism, prompting investigations into prodrug formulations. Nanoparticle-based delivery systems are currently under exploration to improve solubility and target specificity, as highlighted in a recent International Journal of Pharmaceutics review.

In conclusion, 6-hydroxy-5-methyl-2-(pyridin-2-yl)-3,4-dihydropyrimidin-4-one represents a multifaceted compound with significant therapeutic potential. Ongoing research aims to address its pharmacokinetic limitations while expanding its applications to other disease areas, such as oncology and neurodegenerative disorders. Collaborative efforts between synthetic chemists and pharmacologists will be crucial to translate these findings into clinical candidates.